Cas no 851077-91-3 (Phenol, 4-nitro-2-(2-propenyl)-, 4-methylbenzenesulfonate (ester))

Phenol, 4-nitro-2-(2-propenyl)-, 4-methylbenzenesulfonate (ester) is a specialized chemical compound featuring a nitro-substituted phenol core with an allyl group and a toluenesulfonate ester moiety. This structure imparts unique reactivity, making it valuable in organic synthesis, particularly in electrophilic aromatic substitution and polymerization reactions. The nitro group enhances electrophilicity, while the allyl substituent offers versatility for further functionalization. The toluenesulfonate ester acts as a robust leaving group, facilitating nucleophilic displacement reactions. This compound is suited for applications requiring controlled reactivity and selective transformations, such as pharmaceutical intermediates or advanced material synthesis. Its stability under standard conditions ensures reliable handling and storage.

Phenol, 4-nitro-2-(2-propenyl)-, 4-methylbenzenesulfonate (ester) structure

851077-91-3 structure

Product Name:Phenol, 4-nitro-2-(2-propenyl)-, 4-methylbenzenesulfonate (ester)

CAS No:851077-91-3

MF:C_₁₆H_₁₅NO_₅S

MW:

CID:1837586

Update Time:2025-05-22

Phenol, 4-nitro-2-(2-propenyl)-, 4-methylbenzenesulfonate (ester) Chemical and Physical Properties

Names and Identifiers

- Phenol, 4-nitro-2-(2-propenyl)-, 4-methylbenzenesulfonate (ester)

Phenol, 4-nitro-2-(2-propenyl)-, 4-methylbenzenesulfonate (ester) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-37153491-0.05g	4-nitro-2-(prop-2-en-1-yl)phenyl 4-methylbenzene-1-sulfonate	851077-91-3	95.0%	0.05g	$455.0	2025-03-18
Enamine	EN300-37153491-0.1g	4-nitro-2-(prop-2-en-1-yl)phenyl 4-methylbenzene-1-sulfonate	851077-91-3	95.0%	0.1g	$476.0	2025-03-18
Enamine	EN300-37153491-0.25g	4-nitro-2-(prop-2-en-1-yl)phenyl 4-methylbenzene-1-sulfonate	851077-91-3	95.0%	0.25g	$498.0	2025-03-18
Enamine	EN300-37153491-0.5g	4-nitro-2-(prop-2-en-1-yl)phenyl 4-methylbenzene-1-sulfonate	851077-91-3	95.0%	0.5g	$520.0	2025-03-18
Enamine	EN300-37153491-1.0g	4-nitro-2-(prop-2-en-1-yl)phenyl 4-methylbenzene-1-sulfonate	851077-91-3	95.0%	1.0g	$541.0	2025-03-18
Enamine	EN300-37153491-2.5g	4-nitro-2-(prop-2-en-1-yl)phenyl 4-methylbenzene-1-sulfonate	851077-91-3	95.0%	2.5g	$1063.0	2025-03-18
Enamine	EN300-37153491-5.0g	4-nitro-2-(prop-2-en-1-yl)phenyl 4-methylbenzene-1-sulfonate	851077-91-3	95.0%	5.0g	$1572.0	2025-03-18
Enamine	EN300-37153491-10.0g	4-nitro-2-(prop-2-en-1-yl)phenyl 4-methylbenzene-1-sulfonate	851077-91-3	95.0%	10.0g	$2331.0	2025-03-18

Phenol, 4-nitro-2-(2-propenyl)-, 4-methylbenzenesulfonate (ester) Related Literature

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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
2. Excellent humidity sensor based on ultrathin HKUST-1 nanosheets†

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3. EWOD-driven droplet microfluidic device integrated with optoelectronic tweezers as an automated platform for cellular isolation and analysis†

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Additional information on Phenol, 4-nitro-2-(2-propenyl)-, 4-methylbenzenesulfonate (ester)

Recent Advances in the Study of Phenol, 4-nitro-2-(2-propenyl)-, 4-methylbenzenesulfonate (ester) (CAS: 851077-91-3)

Phenol, 4-nitro-2-(2-propenyl)-, 4-methylbenzenesulfonate (ester) (CAS: 851077-91-3) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique nitro and propenyl functional groups, has been the subject of recent studies due to its potential applications in drug development and chemical synthesis. The following research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the compound's role as an intermediate in the synthesis of more complex molecules with pharmacological properties. Researchers have explored its reactivity and stability under various conditions, which is crucial for its application in multi-step synthetic pathways. The presence of the nitro group and the propenyl side chain offers unique opportunities for further functionalization, making it a versatile building block in medicinal chemistry.

In terms of biological activity, preliminary in vitro studies suggest that derivatives of Phenol, 4-nitro-2-(2-propenyl)-, 4-methylbenzenesulfonate (ester) exhibit moderate inhibitory effects on certain enzymatic targets. These findings are particularly relevant in the context of developing novel enzyme inhibitors for therapeutic applications. However, further in vivo studies are required to validate these effects and assess the compound's pharmacokinetic and toxicological profiles.

One of the key challenges in working with this compound is its stability under physiological conditions. Recent research has focused on optimizing its formulation to enhance its bioavailability and reduce potential side effects. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to characterize the compound and its degradation products, ensuring accurate and reproducible results.

Looking ahead, the potential applications of Phenol, 4-nitro-2-(2-propenyl)-, 4-methylbenzenesulfonate (ester) in drug discovery and development are promising. Its unique chemical structure and reactivity make it a valuable candidate for further exploration in the design of new therapeutic agents. Future research directions may include the synthesis of novel analogs with improved pharmacological properties and the investigation of its mechanisms of action at the molecular level.

In conclusion, Phenol, 4-nitro-2-(2-propenyl)-, 4-methylbenzenesulfonate (ester) (CAS: 851077-91-3) represents a compound of significant interest in the field of chemical biology and pharmaceutical research. While current studies have provided valuable insights into its properties and potential applications, further research is needed to fully unlock its therapeutic potential. This research briefing serves as a foundation for future investigations and highlights the importance of continued exploration in this area.